Cas no 708295-12-9 (3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid)

• Product Name: 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid
• CAS No: 708295-12-9
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD05993133
• CID: 1073483
• Update Time: 2025-08-04

3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Cyclopropanecarbonyl)-1H-indol-1-yl)acetic acid
• (3-Cyclopropanecarbonyl-indol-1-yl)-acetic acid
• [3-(CYCLOPROPYLCARBONYL)-1H-INDOL-1-YL]ACETIC ACID
• [3-(cyclopropylcarbonyl)-1H-indol-1-yl]acetic acid(SALTDATA: FREE)
• CHEMBRDG-BB 7862790
• TIMTEC-BB SBB011837
• 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid

• MDL： MFCD05993133
• Inchi： 1S/C14H13NO3/c16-13(17)8-15-7-11(14(18)9-5-6-9)10-3-1-2-4-12(10)15/h1-4,7,9H,5-6,8H2,(H,16,17)
• InChI Key： VPWSGHUZTRPPSV-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC(=O)O)C2C=CC=CC1=2)C1CC1

Computed Properties

• Exact Mass: 243.09000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 59.30000
• LogP: 2.31860

3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid

3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid (CAS No. 708295-12-9): A Comprehensive Overview of Its Synthesis, Biological Activity, and Therapeutic Potential

3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid, also known by its CAS number 708295-12-9, is a structurally unique indole derivative that has attracted significant attention in the field of medicinal chemistry. This compound combines the pharmacological properties of indole scaffolds with the functional groups of cyclopropylcarbonyl and acetic acid moieties, creating a molecule with potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a lead compound for targeting neurodegenerative diseases.

The synthesis of 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid typically involves multi-step organic reactions, including the formation of the indole ring system and the introduction of the cyclopropylcarbonyl group. Researchers have employed various catalytic methods, such as transition metal-mediated coupling reactions, to achieve high yields and stereoselectivity. These synthetic strategies are critical for optimizing the compound's pharmacokinetic properties and ensuring its suitability for further biological evaluation.

Emerging evidence suggests that 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid exhibits potent anti-inflammatory activity by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to suppress NF-κB activation, a central regulator of inflammation. This property makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has shown neuroprotective effects in preclinical models. In vitro experiments revealed its capacity to reduce oxidative stress and prevent neuronal cell death, which are hallmark features of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. These findings, reported in a 2024 review in ACS Chemical Neuroscience, underscore the therapeutic potential of 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid in central nervous system (CNS) disorders.

The pharmacological profile of 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid is further enhanced by its ability to modulate ion channel activity. Recent work has indicated that the cyclopropylcarbonyl group may interact with voltage-gated sodium channels, potentially offering new avenues for the treatment of epilepsy and chronic pain. These dual mechanisms of action—anti-inflammatory and neuroprotective—position this compound as a versatile therapeutic agent.

Despite its promising properties, challenges remain in the development of 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid as a drug candidate. Issues such as solubility, bioavailability, and potential side effects require further investigation. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and advanced drug delivery systems.

In conclusion, 3-(Cyclopropylcarbonyl)-1h-Indol-1-YlAcetic Acid (CAS No. 708295-12-9) represents a valuable scaffold for the design of novel therapeutics. Its unique combination of functional groups and biological activities positions it as a key player in the development of treatments for inflammatory and neurodegenerative diseases. Continued exploration of its pharmacological mechanisms and optimization of its chemical properties will be essential for translating these findings into clinical applications.